Cas no 1211537-91-5 (ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate)

• Product Name: ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate
• CAS No: 1211537-91-5
• CID: 4673551
• Update Time: 2025-10-31

ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate

Additional information on ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate

Ethyl 2-Cyclopropyl-5-Nitropyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate, with the CAS number 1211537-91-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a cyclopropyl group, a nitro group, and an ethoxycarbonyl group, exhibits intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional versatility.

The synthesis of ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the cyclopropyl group at the 2-position is achieved through a nucleophilic substitution or coupling reaction, while the nitro group at the 5-position is introduced via nitration. The carboxylation step, which introduces the ethoxycarbonyl group at the 3-position, is often performed using standard esterification techniques. These steps are meticulously optimized to ensure high yield and purity, making this compound accessible for various downstream applications.

One of the most promising applications of ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate lies in its potential as a precursor for drug development. The pyridine scaffold is well-known for its role in numerous bioactive molecules, including antiviral agents and anticancer drugs. Recent studies have demonstrated that this compound can serve as a valuable intermediate in the synthesis of complex heterocyclic structures with enhanced pharmacokinetic profiles. For instance, researchers have explored its use in constructing analogs of known kinase inhibitors, leveraging its unique substituent pattern to optimize binding affinity and selectivity.

In addition to its medicinal chemistry applications, ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for organic transformations. For example, recent work has highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic activity and selectivity. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials for flexible electronics.

The structural integrity and reactivity of ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate are significantly influenced by its substituents. The cyclopropyl group introduces strain into the molecule, which can enhance reactivity under certain conditions. Meanwhile, the nitro group imparts electron-withdrawing effects, modulating the electronic environment of the pyridine ring and influencing its reactivity towards nucleophilic or electrophilic attack. The ethoxycarbonyl group serves as a protective group during synthesis but can be readily removed under acidic or basic conditions to yield the corresponding carboxylic acid.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate. Density functional theory (DFT) calculations have revealed that the compound exhibits distinct frontier molecular orbitals that are critical for its participation in various chemical transformations. These findings have been corroborated by experimental studies, which demonstrate excellent agreement between theoretical predictions and observed reactivity patterns.

In conclusion, ethyl 2-cyclopropyl-5-nitropyridine-3-carboxylate (CAS No: 1211537-91-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new facets of its chemistry and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.